2-ethyl-5-phenyl-6-propyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one

• IUPAC Name: 2-ethyl-5-phenyl-6-propyl-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• InChI: InChI=1S/C16H18N4O/c1-3-8-12-14(11-9-6-5-7-10-11)18-16-17-13(4-2)19-20(16)15(12)21/h5-7,9-10H,3-4,8H2,1-2H3,(H,17,18,19)
• InChI Key: XUQLAMOUXJRCPN-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(N=C2N=C(NN2C1=O)CC)C3=CC=CC=C3
• Molecular Formula: C16H18N4O
• Molecular Weight: 282.34 g/mol

Description

“2-ethyl-5-phenyl-6-propyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one” is a compound that belongs to the class of triazolo-pyrimidine hybrids. These compounds have been found to have potential neuroprotective and anti-neuroinflammatory properties. They have been studied for their potential use in the treatment of neurodegenerative diseases, ischemic stroke, and traumatic brain injury.

Synthesis Analysis

The synthesis of these compounds involves a series of steps. The compounds are designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis. The synthesis process is complex and requires careful control of the reaction conditions.

Molecular Structure Analysis

The molecular structure of these compounds is determined using various analytical techniques such as mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis. These techniques provide detailed information about the molecular structure of the compounds, including the arrangement of atoms and the nature of the chemical bonds.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds are complex and involve multiple steps. The reactions are carefully controlled to ensure the correct formation of the triazolo-pyrimidine hybrid structure.

Mechanism of Action

The mechanism of action of these compounds is thought to involve the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway. This suggests that these compounds could potentially be developed as neuroprotective and anti-neuroinflammatory agents.

Future Directions

The future directions for research on these compounds could involve further exploration of their potential as neuroprotective and anti-neuroinflammatory agents. Additionally, more research could be done to fully understand their mechanism of action and to optimize their synthesis process.